4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide

• Molecular Formula: C23H22N2O5
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C23H22N2O5/c1-28-18-13-9-17(10-14-18)24-22(26)15-30-19-11-7-16(8-12-19)23(27)25-20-5-3-4-6-21(20)29-2/h3-14H,15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: OADYHNQTAWPPEC-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3OC

Description

4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide, also known as PD173074, is a potent and selective inhibitor of fibroblast growth factor receptor (FGFR) tyrosine kinase. FGFRs are a family of transmembrane receptor tyrosine kinases that play a key role in the regulation of cell growth, differentiation, and survival. PD173074 has been extensively studied for its potential applications in cancer research and therapy.

Mechanism of Action

4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide inhibits FGFR tyrosine kinase activity by binding to the ATP-binding site of the receptor. This prevents the receptor from activating downstream signaling pathways that are involved in cell growth and survival. 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide is highly selective for FGFRs and does not inhibit other receptor tyrosine kinases.
Biochemical and Physiological Effects:
4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits cell proliferation and migration, which are essential for tumor growth and metastasis. 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide has also been shown to inhibit the development of drug resistance in cancer cells.

Advantages and Limitations for Lab Experiments

4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide is a potent and selective inhibitor of FGFR tyrosine kinase activity, making it a valuable tool for studying the role of FGFRs in cancer biology. However, 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide has limited solubility in water, which can make it difficult to use in certain experimental settings. Additionally, 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide has not yet been approved for clinical use, so its potential therapeutic applications are still being investigated.

Future Directions

There are several potential future directions for research on 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide. One area of interest is the development of new analogs of 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide that have improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential use of 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide in combination with other cancer therapies, such as chemotherapy or immunotherapy. Additionally, further studies are needed to fully understand the molecular mechanisms underlying the anti-cancer effects of 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide and to identify biomarkers that can be used to predict patient response to this drug.

Synthesis Methods

4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide can be synthesized using a multi-step process involving the condensation of 2-methoxybenzaldehyde with 4-methoxyaniline to form the intermediate 2-(4-methoxyanilino)-2-oxoethanol. This intermediate is then reacted with 4-chlorobenzoyl chloride to form the final product, 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide. The synthesis of 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide is a complex and challenging process that requires specialized equipment and expertise.

Scientific Research Applications

4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide has been extensively studied for its potential applications in cancer research and therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. 4-[2-(4-methoxyanilino)-2-oxoethoxy]-N-(2-methoxyphenyl)benzamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.